Cas no 40100-98-9 (3,5-Dichloro-2-methyl-benzoquinone)

3,5-Dichloro-2-methyl-benzoquinone is a halogenated benzoquinone derivative with notable reactivity due to its electron-deficient quinoid structure. The presence of chlorine substituents at the 3- and 5-positions, along with a methyl group at the 2-position, enhances its electrophilic character, making it a valuable intermediate in organic synthesis. This compound is particularly useful in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals, where its functional groups facilitate further derivatization. Its stability under controlled conditions and predictable reactivity patterns contribute to its utility in cross-coupling reactions and as a building block for complex molecular frameworks. Proper handling is advised due to its potential sensitivity to light and moisture.

3,5-Dichloro-2-methyl-benzoquinone structure

40100-98-9 structure

Product Name:3,5-Dichloro-2-methyl-benzoquinone

CAS No:40100-98-9

MF:C₇H₄Cl₂O₂

MW:191.01146030426

CID:2085033

PubChem ID:19883972

Update Time:2025-06-28

3,5-Dichloro-2-methyl-benzoquinone Chemical and Physical Properties

Names and Identifiers

- 3,5-Dichloro-2-methyl-benzoquinone
- 3,5-Dichloro-2-methyl-1,4-benzoquinone
- 3,5-dichloro-2-methylcyclohexa-2,5-diene-1,4-dione
- 40100-98-9
- DTXSID90600992
- 2,6-dichloro-3-methyl-1,4-benzoquinone
- SCHEMBL9654631
- 3,5-Dichloro-2-methyl-2,5-cyclohexadiene-1,4-dione
- NS00132985
- QBA10098
- DTXCID10551750
- starbld0007777
- Inchi： 1S/C7H4Cl2O2/c1-3-5(10)2-4(8)7(11)6(3)9/h2H,1H3
- InChI Key： GNBZSYCVGHQSMC-UHFFFAOYSA-N
- SMILES： ClC1C(C(=CC(C=1C)=O)Cl)=O

Computed Properties

Exact Mass: 189.9588348Da
Monoisotopic Mass: 189.9588348Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 34.1Å²

3,5-Dichloro-2-methyl-benzoquinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D435355-50mg	3,5-Dichloro-2-methyl-benzoquinone	40100-98-9		50mg	$ 222.00	2023-09-07
TRC	D435355-500mg	3,5-Dichloro-2-methyl-benzoquinone	40100-98-9		500mg	$ 1654.00	2023-09-07
A2B Chem LLC	AF97747-50mg	3,5-Dichloro-2-methyl-1,4-benzoquinone	40100-98-9		50mg	$340.00	2024-04-20
A2B Chem LLC	AF97747-500mg	3,5-Dichloro-2-methyl-1,4-benzoquinone	40100-98-9		500mg	$1727.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1713825-50mg	3,5-Dichloro-2-methyl-2,5-cyclohexadiene-1,4-dione	40100-98-9	98%	50mg	￥4440.00	2024-05-15

3,5-Dichloro-2-methyl-benzoquinone Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

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Related Categories

Additional information on 3,5-Dichloro-2-methyl-benzoquinone

Comprehensive Analysis of 3,5-Dichloro-2-methyl-benzoquinone (CAS No. 40100-98-9): Properties, Applications, and Innovations

3,5-Dichloro-2-methyl-benzoquinone (CAS No. 40100-98-9) is a specialized organic compound belonging to the benzoquinone family. Its unique molecular structure, featuring chlorine and methyl substituents, makes it a subject of interest in both academic research and industrial applications. This compound is widely recognized for its role as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. With the growing demand for sustainable and efficient chemical processes, 3,5-Dichloro-2-methyl-benzoquinone has garnered attention for its potential in green chemistry initiatives.

The physicochemical properties of 3,5-Dichloro-2-methyl-benzoquinone include a distinct yellow crystalline appearance and moderate solubility in organic solvents. Its stability under controlled conditions allows for versatile applications, particularly in the development of redox-active materials and catalysts. Researchers have explored its utility in photocatalytic systems, where its electron-accepting capabilities enhance energy conversion efficiency. These attributes align with current trends in renewable energy and carbon-neutral technologies, addressing global concerns about climate change and resource sustainability.

In the pharmaceutical sector, 3,5-Dichloro-2-methyl-benzoquinone serves as a key precursor for synthesizing bioactive molecules. Its incorporation into drug design has been linked to antimicrobial and antioxidant properties, making it relevant to the development of novel therapeutics. Recent studies highlight its potential in targeting oxidative stress-related diseases, a topic of high interest in medical research. This aligns with frequent search queries such as "benzoquinone derivatives in medicine" and "chlorinated quinones for drug discovery," reflecting public curiosity about innovative treatments.

From an industrial perspective, CAS No. 40100-98-9 is valued for its role in producing high-performance polymers and dyes. Its ability to modify polymer chains improves thermal stability and electrical conductivity, catering to the electronics and automotive industries. The compound's compatibility with biodegradable materials also supports the shift toward eco-friendly manufacturing, a priority for environmentally conscious consumers. Searches for "sustainable chemical alternatives" and "green synthesis of quinones" underscore this trend.

Safety and handling of 3,5-Dichloro-2-methyl-benzoquinone require adherence to standard laboratory protocols. While not classified under restricted categories, proper storage in airtight containers and avoidance of prolonged exposure are recommended. Analytical techniques like HPLC and GC-MS are commonly employed for purity assessment, ensuring compliance with industry standards. These practices resonate with professionals searching for "analytical methods for quinone compounds" or "best practices in chemical storage."

In conclusion, 3,5-Dichloro-2-methyl-benzoquinone (CAS No. 40100-98-9) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from energy solutions to healthcare—position it as a compound of enduring relevance. As research continues to uncover new potentials, this benzoquinone derivative remains a focal point for scientists and engineers striving to address contemporary challenges through advanced chemical solutions.